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Compound of Interest

Compound Name: Pc-786

Cat. No.: B609854

For Researchers, Scientists, and Drug Development Professionals

This document provides technical information and frequently asked questions regarding the
clinical trial of Pc-786, an investigational inhaled antiviral for the treatment of Respiratory
Syncytial Virus (RSV) infection.

Frequently Asked Questions (FAQs)

Q1: Why was the Phase 2 clinical trial NCT03715023 for Pc-786 terminated?

The specific reason for the termination of the Phase 2 clinical trial NCT03715023, sponsored
by Pulmocide Ltd., has not been publicly disclosed by the company. Clinical trials can be
terminated for a variety of reasons, which may include but are not limited to, administrative
decisions, strategic shifts in research focus, or unforeseen safety or efficacy findings. Without
an official statement from the sponsor, the precise rationale for the termination remains
unconfirmed.

Q2: What is the proposed mechanism of action for Pc-7867?

Pc-786 is a potent, non-nucleoside inhibitor of the Respiratory Syncytial Virus (RSV) L-protein
polymerase. The L-protein is a critical component of the viral RNA-dependent RNA polymerase
(RdRp) complex, which is essential for the replication and transcription of the viral genome. By
inhibiting the L-protein, Pc-786 is designed to prevent viral replication in the epithelial cells of
the respiratory tract.
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Signaling Pathway and Experimental Workflow

Mechanism of Action: Pc-786 Inhibition of RSV Replication
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 To cite this document: BenchChem. [Technical Support Center: Pc-786 Clinical Trial
Program]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b609854#why-was-the-pc-786-clinical-trial-terminated]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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